Cas no 868967-97-9 (2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine)

• Product Name: 2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• CAS No: 868967-97-9
• MF: C₁₇H₁₂ClN₅S
• MW: 353.828680038452
• CID: 6479536
• Update Time: 2025-07-15

2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-[[(4-chlorophenyl)methyl]thio]-3-(2-pyridinyl)-

• Inchi： 1S/C17H12ClN5S/c18-13-6-4-12(5-7-13)11-24-16-9-8-15-20-21-17(23(15)22-16)14-3-1-2-10-19-14/h1-10H,11H2
• InChI Key： UFVSPPBRHRVBAG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=NC=CC=C3)N1N=C(SCC1=CC=C(Cl)C=C1)C=C2

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: -0.46±0.19(Predicted)

Additional information on 2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine

Comprehensive Overview of 2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)pyridine (CAS No. 868967-97-9)

The compound 2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)pyridine, with the CAS number 868967-97-9, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo[4,3-b]pyridazine core and pyridine substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel therapeutic compounds in the post-pandemic era.

In recent years, the scientific community has increasingly focused on heterocyclic compounds due to their versatility in drug discovery. The 1,2,4-triazole moiety in this molecule is known for its bioactivity, often linked to anti-inflammatory and antioxidant properties. Meanwhile, the 4-chlorophenyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. These attributes align with current trends in precision medicine, where researchers seek compounds with targeted mechanisms of action.

From a synthetic chemistry perspective, the methylsulfanyl bridge in CAS 868967-97-9 offers opportunities for further derivatization, a topic frequently searched in medicinal chemistry forums. This flexibility allows researchers to explore structure-activity relationships (SAR) systematically. Computational studies, including molecular docking and QSAR modeling, have become popular tools to predict the compound’s interactions with biological targets, reflecting the industry’s shift toward AI-driven drug design.

Environmental and green chemistry considerations are also relevant when discussing this compound. With increasing regulatory scrutiny on chemical persistence, the biodegradability of sulfur-containing heterocycles like this one is a hot topic. Analytical methods such as HPLC-MS and NMR spectroscopy are commonly employed to characterize its stability under various conditions, addressing another frequent query in analytical chemistry communities.

In material science, derivatives of triazolopyridazine have shown promise in organic electronics, particularly in OLED applications. The conjugated system in 2-(6-{(4-chlorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)pyridine could contribute to charge transport properties, making it relevant to searches about next-generation semiconductors. This interdisciplinary potential underscores why the compound appears in patents across diverse fields.

Safety profiles of such compounds remain a priority. While not classified as hazardous, proper handling protocols for laboratory chemicals are emphasized in MSDS documentation—a frequently downloaded resource for this CAS registry number. The rise of blockchain for chemical tracking has also sparked discussions about ensuring transparency in the supply chain of specialized compounds like this.

For those investigating structure-property relationships, crystallographic data (available in Cambridge Structural Database entries) reveals how the chlorophenyl orientation affects molecular packing—a detail crucial for pharmaceutical formulation scientists. Such nuances are increasingly explored in webinars on advanced crystallography, indicating the compound’s role in ongoing scientific education.

In conclusion, 868967-97-9 represents a multifaceted compound bridging drug discovery, materials science, and analytical methodology. Its continued study addresses pressing questions in sustainable chemistry and therapeutic innovation, making it a noteworthy subject in contemporary research literature and patent landscapes.